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Compound of Interest

Compound Name: 5-Fluoro-2-hydroxybenzonitrile

Cat. No.: B1313443

An In-depth Technical Guide to the Safety Data Sheet of 5-Fluoro-2-hydroxybenzonitrile

This guide provides a comprehensive overview of the safety, handling, and regulatory
information for 5-Fluoro-2-hydroxybenzonitrile, compiled for researchers, scientists, and

professionals in drug development. The information is based on publicly available Safety Data
Sheets (SDS).

Chemical Identification and Physical Properties

5-Fluoro-2-hydroxybenzonitrile, also known as 2-cyano-4-fluorophenol, is an organic
compound used as a building block in the synthesis of more complex molecules, particularly in
the pharmaceutical and agrochemical industries.[1]
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Identifier Value Source
Chemical Name 5-Fluoro-2-hydroxybenzonitrile ~ ChemScene[2]
Synonym(s) 2-cyano-4-fluorophenol ChemScene[2]
ChemicalBook, ChemScene|[2]
CAS Number 91407-41-9 3]
ChemicalBook, ChemScene|[2]
Molecular Formula C7H4FNO 3]
) ChemicalBook, ChemScene[2]
Molecular Weight 137.11 g/mol 3]
Physical and Chemical
] Value Source
Properties
Topological Polar Surface Area
44.02 Az ChemScene[?2]
(TPSA)
LogP 1.40298 ChemScene[2]
Hydrogen Bond Acceptors 2 ChemScene[2]
Hydrogen Bond Donors 1 ChemScene[2]
Rotatable Bonds 0 ChemScene[2]

Hazard Identification and GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information.[4][5] 5-Fluoro-2-

hydroxybenzonitrile is classified as a hazardous substance.
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GHS Classification Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

Source: ChemScene[2], Sigma-Aldrich

GHS Label Elements:
e Pictogram:

 Signal Word:Warning[2]

e Hazard Statements: H302, H315, H319, H335[2]

» Precautionary Statements: P261, P264, P270, P271, P280, P301+P312, P302+P352,
P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233,

P405, P501[3]

The following diagram illustrates the logical flow from substance properties to GHS

classification and labeling.
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Caption: GHS Hazard Identification and Communication Workflow.

Experimental Protocols and Handling Procedures

While detailed experimental protocols for toxicological studies are not typically provided in an
SDS, the document outlines mandatory procedures for safe handling, emergency response,

and disposal.

First-Aid Measures

A structured response is critical in the event of accidental exposure. The following protocol

should be followed.
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First-Aid Protocol for 5-Fluoro-2-hydroxybenzonitrile Exposure

Exposure Route

Inhalation Skin Contact Eye Contact Ingestion
/ / Immediate Action \ \
Move to fresh air. Take off contaminated clothing. Rinse with pure water for at least 15 minutes. Rinse mouth with water.
If breathing is difficult, give oxygen. Wash with soap and plenty of water. Remove contact lenses if present. Do NOT induce vomiting.

f unwell Consult doctor ﬁnsult doctor Call Poison Center
Jedical Attention
Get Medical Help

Click to download full resolution via product page
Caption: First-aid workflow for different exposure routes.
Protocol Details:

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, administer oxygen.
If breathing has stopped, provide artificial respiration and seek immediate medical attention.

[3]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area
thoroughly with soap and plenty of water. Consult a doctor if irritation persists.[3]

o Eye Contact: Rinse eyes cautiously with pure water for at least 15 minutes. Remove contact
lenses if it is easy to do so and continue rinsing. Seek immediate medical attention from an
ophthalmologist.[3]
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 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[3]

Accidental Release Measures

In the event of a spill, personal protection and containment are the primary objectives.
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Spill Detected

Wear Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

l

Ensure adequate ventilation

'

Contain spill.
Prevent entry into drains/waterways.

y

Use dry cleanup procedures.
Avoid generating dust.
Collect into a suitable, labeled container.

'

Dispose of waste according to
local, state, and federal regulations.

'

Decontaminate area and equipment

l

Spill Secured

Click to download full resolution via product page

Caption: General workflow for accidental spill response.
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Protocol Details:

e Personal Precautions: Avoid dust formation and contact with the substance. Use personal
protective equipment (PPE), including gloves, safety goggles, and a respirator. Ensure the
area is well-ventilated.[6]

o Environmental Precautions: Prevent the substance from entering drains or waterways.

e Containment and Cleanup: Use dry methods to clean up spills. Sweep or shovel the material
into a suitable, closed, and labeled container for disposal. Avoid generating dust.[6]

o Disposal: Dispose of the container and its contents at an approved waste disposal facility in
accordance with all applicable regulations.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

[6]

e Specific Hazards: During a fire, hazardous combustion gases or vapors such as carbon
oxides and nitrogen oxides may be produced.

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.

Handling and Storage
Procedure Recommendations Source

Avoid contact with skin, eyes,
and clothing. Avoid breathing

Safe Handling dust. Use only in a well- [718]
ventilated area. Wash hands

thoroughly after handling.

Store locked up. Keep the
container tightly closed in a

Storage ) [316]1[7]
dry, cool, and well-ventilated

place.
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Toxicological and Ecological Information

Toxicity Aspect Information

Harmful if swallowed.[2] No specific LD50 or

Acute Toxicity LC50 data is readily available in the consulted
public SDSs.

Skin Corrosion/Irritation Causes skin irritation.[2]

Serious Eye Damage/Irritation Causes serious eye irritation.[2]

Respiratory/Skin Sensitization No data available.

Germ Cell Mutagenicity No data available.

Carcinogenicity No data available.

Reproductive Toxicity No data available.

STOT-Single Exposure May cause respiratory irritation.[2]

STOT-Repeated Exposure No data available.

Aspiration Hazard No data available.

] May be harmful to aquatic life. Avoid release to
Ecological Hazards i
the environment.

Disclaimer: This document is intended as an in-depth technical guide and is based on
information from publicly available Safety Data Sheets. It is not a substitute for the original SDS
provided by the manufacturer and should be used for informational purposes only. Always refer
to the original SDS for the most accurate and up-to-date information before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Fluoro-2-hydroxybenzonitrile safety data sheet
(SDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313443#5-fluoro-2-hydroxybenzonitrile-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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